Cas no 13048-84-5 (3H-Pyrazol-3-one,4,4-dibromo-5-ethyl-2,4-dihydro-)

• Product Name: 3H-Pyrazol-3-one,4,4-dibromo-5-ethyl-2,4-dihydro-
• CAS No: 13048-84-5
• MF: C₅H₆Br₂N₂O
• MW: 269.921939373016
• CID: 233660
• PubChem ID: 269253
• Update Time: 2025-04-19

3H-Pyrazol-3-one,4,4-dibromo-5-ethyl-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,4,4-dibromo-5-ethyl-2,4-dihydro-
• 4,4-dibromo-3-ethyl-1H-pyrazol-5-one
• 4,4-dibromo-5-ethyl-2,4-dihydro-3h-pyrazol-3-one
• 4,4-dibromo-5-ethyl-2,4-dihydro-pyrazol-3-one
• AC1L6M1I
• AC1Q24EM
• AG-K-67237
• AR-1F7836
• CTK4B6747
• NSC109908
• NSC-109908
• DTXSID70296559
• 13048-84-5

• Inchi： 1S/C5H6Br2N2O/c1-2-3-5(6,7)4(10)9-8-3/h2H2,1H3,(H,9,10)
• InChI Key： UDHIIUQXRDHTNU-UHFFFAOYSA-N
• SMILES： BrC1(C(NN=C1CC)=O)Br

Computed Properties

• Exact Mass: 267.88468
• Monoisotopic Mass: 267.885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 2.23
• Refractive Index: 1.677
• PSA: 41.46
• LogP: 1.13270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones